Cas no 751428-10-1 (2-(2-Methyl-[1,3]dioxolan-2-yl)-butyric acid)

• Product Name: 2-(2-Methyl-[1,3]dioxolan-2-yl)-butyric acid
• CAS No: 751428-10-1
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 2112013
• Update Time: 2023-08-04

2-(2-Methyl-[1,3]dioxolan-2-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-dioxolan-2-yl)butanoic acid
• OMMCPXKKBHMZAI-UHFFFAOYSA-N
• 2-(2-Methyl-[1,3]dioxolan-2-yl)-butyric acid

• Inchi： 1S/C8H14O4/c1-3-6(7(9)10)8(2)11-4-5-12-8/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： OMMCPXKKBHMZAI-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 55.8